Cas no 49705-26-2 (L-Methionine-13C)

• Product Name: L-Methionine-13C
• CAS No: 49705-26-2
• MF: C₅H₁₁NO₂S
• MW: 150.203994989395
• MDL: MFCD00002623
• CID: 325637
• PubChem ID: 15556502
• Update Time: 2025-11-05

L-Methionine-13C Chemical and Physical Properties

Names and Identifiers

• L-Methionine-methyl-13C
• [methyl-(13)C]-L-methionine
• [methyl-13C]-L-methionine
• [methyl-13C]-S-methionine
• [S-13C-methyl]-L-methionine
• 13-Cyclopropylidentetraspiro[2.0.2.0.2.0.2.1]tridecan
• 13-Cyclopropylidentetraspiro< 2.0.2.0.2.0.2.1> tridecan
• CTK2F0059
• L-[13C-methyl]methionine
• L-[methyl-13C] methionine
• Tetraspiro[2.0.2.0.2.0.2.1]tridecane, 13-cyclopropylidene-
• 49705-26-2
• UNII-55YCX1IL8T
• (Methyl-13C)-L-methionine
• (2S)-2-amino-4-(113C)methylsulfanylbutanoic acid
• Methionine-methyl-13C-methyl-d3
• L-Methionine-13C
• L-Methionine-(methyl-13C), 99 atom % 13C
• MFCD00002623
• (Me-13C)-L-methionine
• (Methyl-13C)methionine
• 73488-65-0
• L-Methionine-(methyl-13C)
• L-(S-Methyl-13C)methionine
• CS-0376154
• 55YCX1IL8T
• HY-N0326S3
• G77233
• FFEARJCKVFRZRR-YWQIHCTDSA-N

• MDL： MFCD00002623
• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1/i1+1
• InChI Key： FFEARJCKVFRZRR-YWQIHCTDSA-N
• SMILES： S([13CH3])CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 150.05440460g/mol
• Monoisotopic Mass: 150.05440460g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 284 °C(lit.)
• Solubility: Not available

L-Methionine-13C Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Methionine-13C

L-Methionine-13C: A Comprehensive Overview

L-Methionine-13C, also known by its CAS number 49705-26-2, is an isotopically labeled amino acid that has gained significant attention in various scientific and industrial applications. This compound is a stable isotope of L-methionine, where one of the carbon atoms is replaced with the heavier isotope carbon-13. The substitution of carbon-12 with carbon-13 allows for precise tracking and analysis in metabolic studies, making it an invaluable tool in fields such as biochemistry, nutrition, and pharmaceutical research.

The structural formula of L-Methionine-13C is similar to that of regular L-methionine, with the primary difference being the presence of a carbon-13 atom at a specific position. This modification does not alter the chemical properties of the molecule significantly but introduces a detectable difference in mass, which is exploited in techniques like mass spectrometry. The compound's molecular weight is slightly higher due to the presence of carbon-13, which aids in distinguishing it from its natural counterpart during analytical processes.

Recent advancements in metabolic tracing techniques have highlighted the importance of L-Methionine-13C in understanding complex biological processes. Researchers have utilized this compound to study amino acid metabolism, particularly in relation to protein synthesis and degradation pathways. For instance, a 2022 study published in Nature Metabolism demonstrated how L-Methionine-13C can be employed to map sulfur-containing amino acid metabolism in cancer cells, providing insights into potential therapeutic targets.

In the field of nutrition, L-Methionine-13C has been instrumental in assessing dietary protein quality and bioavailability. By incorporating this labeled amino acid into experimental diets, scientists can track its absorption and utilization in vivo, offering valuable data for optimizing nutritional interventions. A 2023 study conducted by the International Journal of Food Sciences and Nutrition utilized L-Methionine-13C to evaluate the bioavailability of methionine from plant-based proteins, contributing to the development of sustainable dietary recommendations.

The synthesis of L-Methionine-13C involves advanced chemical processes that ensure high purity and isotopic enrichment. Modern synthetic methods often employ enzymatic catalysis or isotopic exchange reactions to achieve precise control over the labeling process. These techniques have been refined over the past decade, leading to higher yields and improved consistency in product quality.

In addition to its role in research, L-Methionine-13C has found applications in the pharmaceutical industry, particularly in drug metabolism studies. By incorporating this labeled compound into preclinical trials, researchers can monitor drug disposition and pharmacokinetics with greater accuracy. A 2024 review published in Pharmaceutical Research emphasized the utility of isotopically labeled amino acids like L-Methionine-13C in predicting human drug response based on preclinical data.

The demand for L-Methionine-13C has grown significantly due to its versatility across multiple disciplines. Its ability to serve as a tracer compound makes it indispensable for both fundamental research and applied sciences. As technology continues to advance, particularly in areas like metabolomics and proteomics, the role of isotopically labeled compounds like L-Methionine-13C will only become more critical.

In conclusion, L-Methionine-13C (CAS No 49705-26-2) stands as a testament to the power of isotopic labeling in modern science. Its applications span from basic metabolic studies to cutting-edge drug development, underscoring its importance as a tool for advancing our understanding of biological systems. As research continues to uncover new uses for this compound, its impact on science and industry will undoubtedly expand further.